6-Methyl-indolo[1,2-c]quinazolin-12-ylamine

• IUPAC Name: 6-methylindolo[1,2-c]quinazolin-12-amine
• InChI: InChI=1S/C16H13N3/c1-10-18-13-8-4-2-6-11(13)16-15(17)12-7-3-5-9-14(12)19(10)16/h2-9H,17H2,1H3
• InChI Key: JXDDRDSPPIIJOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C3=C(C4=CC=CC=C4N13)N
• Molecular Formula: C16H13N3
• DSSTOX Substance ID: DTXSID10368486
• Molecular Weight: 247.29 g/mol
• Solubility: 16.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 55338-12-0

Description

6-methyl-12-indolo[1,2-c]quinazolinamine is an organonitrogen heterocyclic compound and an organic heterotetracyclic compound.

Scientific Research Applications

• Organic Synthesis and Chemical Properties :

  • The compound 6-Methyl-indolo[1,2-c]quinazolin-12-ylamine is a derivative of indolo[1,2-c]quinazolines, a group that has been extensively studied for their properties and applications in organic synthesis. For instance, it's been found that certain derivatives are useful intermediate products in organic synthesis and show potential for pharmaceutical applications. The derivative ethyl 5-oxo-5-(((12-oxoindolo[2,1-b]quinazolin-6(12H)-ylidene)amino)oxy)pentanoate has been identified as a novel compound with potential bioavailability and prospective use in developing anti-inflammatory drugs (Kovrizhina et al., 2022).
  • The synthesis of 6-unsubstituted indolo[1,2-c]quinazolines has been streamlined through an efficient strategy involving Pd-catalyzed reactions. This advancement opens avenues for more convenient creation of these compounds, which are integral to various organic synthesis applications (Arcadi et al., 2018).

• Pharmaceutical Research and Development :

  • Indoloquinazoline derivatives, including this compound, have shown promising results in the field of pharmaceuticals. A study on novel 6-substituted benzothiazol-2-yl indolo[1,2-c]quinazolines and benzimidazo[1,2-c]quinazolines, synthesized through condensation processes, highlighted the pharmaceutical value of these compounds, especially when facilitated by microwave synthesis for rapid access (Frère et al., 2003).
  • A group of indolo[1,2-c]quinazoline derivatives was synthesized and tested for antimicrobial activity against various strains of bacteria and fungi. Some of these compounds exhibited significant antimicrobial properties, demonstrating the potential of this compound derivatives in the development of new antimicrobial agents (Rohini et al., 2010).